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Compound of Interest

Compound Name: Oleamine oxide

Cat. No.: B227453 Get Quote

In the realm of surfactant science, amine oxides represent a versatile class of compounds

utilized across various industries, from personal care products to industrial cleaners. Among

these, oleamine oxide and lauramine oxide are two prominent examples, each possessing

distinct properties owing to their different hydrophobic alkyl chain lengths. This guide provides a

comparative analysis of their surfactant properties, supported by available experimental data,

to assist researchers, scientists, and drug development professionals in selecting the

appropriate surfactant for their specific applications.

Comparative Surfactant Properties
This section summarizes the key surfactant properties of oleamine oxide and lauramine oxide.

While extensive quantitative data for lauramine oxide is available, specific experimental values

for oleamine oxide are less prevalent in the public domain. The comparison below is based on

established knowledge of surfactant behavior and available data.

Data Summary: Oleamine Oxide vs. Lauramine Oxide
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Property Oleamine Oxide Lauramine Oxide

Chemical Structure C18 unsaturated alkyl chain C12 saturated alkyl chain

Molar Mass ~341.58 g/mol ~229.40 g/mol

Critical Micelle Concentration

(CMC)

Data not readily available;

expected to be lower than

lauramine oxide due to the

longer hydrophobic chain.

1.70 mM[1]

Surface Tension at CMC

(γCMC)

Data not readily available;

expected to be in a similar

range to other amine oxides.

~33.45 mN/m

Foaming Properties
Excellent foam boosting and

stability.[2]

Known for good foaming

properties and providing a

creamy, stable lather.[2][3]

Detergency Effective cleaning agent.
Effective at surrounding and

loosening dirt and deposits.[4]

Solubility Soluble in water. Soluble in water.[3]

Analysis:

The fundamental difference between oleamine oxide and lauramine oxide lies in their

hydrophobic tails. Oleamine oxide possesses a longer and unsaturated C18 chain (oleic acid

derivative), while lauramine oxide has a shorter, saturated C12 chain (lauric acid derivative)[4]

[5]. This structural variance directly influences their physicochemical properties.

Critical Micelle Concentration (CMC): The CMC is the concentration at which surfactant

molecules begin to form micelles in a solution[6]. Generally, for a homologous series of

surfactants, the CMC decreases as the length of the hydrophobic alkyl chain increases.

Therefore, it is anticipated that oleamine oxide would exhibit a lower CMC than lauramine

oxide. A lower CMC indicates greater efficiency in forming micelles and, often, in reducing

surface tension at lower concentrations. For lauramine oxide, a CMC of 1.70 mM has been

reported[1].
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Surface Tension: Surfactants are effective at reducing the surface tension of a liquid. The

surface tension at the CMC (γCMC) is a measure of the maximum surface tension reduction

a surfactant can achieve. Lauramine oxide has a reported surface tension of approximately

33.45 mN/m at its CMC. While specific data for oleamine oxide is scarce, its longer

hydrophobic chain would suggest it is also highly effective at reducing surface tension.

Foaming and Detergency: Both oleamine and lauramine oxide are recognized as excellent

foam boosters and stabilizers, contributing to a rich and persistent lather in formulations[2]

[3]. Their amphiphilic nature allows them to congregate at the air-water interface, stabilizing

foam bubbles. As effective detergents, they work by encapsulating dirt and oil within

micelles, facilitating their removal from surfaces[4]. The longer hydrophobic chain of

oleamine oxide might provide enhanced solubilization for highly nonpolar soils.

Experimental Protocols
To enable researchers to conduct their own comparative studies, this section details the

methodologies for determining key surfactant properties.

Experimental Workflow for Surfactant Property Evaluation
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Solution Preparation

CMC & Surface Tension
Foam Stability

Detergency

Prepare Stock Solutions

Create Serial Dilutions

Surface Tensiometry
(Du Noüy Ring Method) Ross-Miles Method Wash Swatches with

Surfactant Solutions

Plot Surface Tension vs.
log(Concentration)

Determine CMC & γCMC

Measure Initial & Timed
Foam Height

Calculate Foam Stability

Launder-Ometer Test

Measure Reflectance

Prepare Soiled Fabric Swatches

Calculate Soil Removal (%)
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Surfactant Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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